Cas no 149471-21-6 (1,6,12,17,23,28,34,39-Octaazacyclotetratetracontane-2,5,13,16,24,27,35,38-octone,1,12,23,34-tetrahydroxy-)
149471-21-6 structure
Product Name:1,6,12,17,23,28,34,39-Octaazacyclotetratetracontane-2,5,13,16,24,27,35,38-octone,1,12,23,34-tetrahydroxy-
CAS No:149471-21-6
MF:C36H64N8O12
MW:800.939769744873
CID:140700
Update Time:2024-01-25
1,6,12,17,23,28,34,39-Octaazacyclotetratetracontane-2,5,13,16,24,27,35,38-octone,1,12,23,34-tetrahydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 1,6,12,17,23,28,34,39-Octaazacyclotetratetracontane-2,5,13,16,24,27,35,38-octone,1,12,23,34-tetrahydroxy-
- ProferrioxamineT1
- 1,6,12,17,23,28,34,39-Octaazacyclotetratetracontane-2,5,13,16,24,27,35,38-octone, 1,12,23,34-tetrahydroxy-
-
- Inchi: 1S/C36H64N8O12/c45-29-13-18-34(50)42(54)26-10-3-7-23-39-31(47)15-20-36(52)44(56)28-12-4-8-24-40-32(48)16-19-35(51)43(55)27-11-2-6-22-38-30(46)14-17-33(49)41(53)25-9-1-5-21-37-29/h53-56H,1-28H2,(H,37,45)(H,38,46)(H,39,47)(H,40,48)
- InChI Key: SICKGWUGMGWNEM-UHFFFAOYSA-N
- SMILES: N1(O)CCCCCNC(=O)CCC(=O)N(O)CCCCCNC(=O)CCC(=O)N(O)CCCCCNC(=O)CCC(=O)N(O)CCCCCNC(=O)CCC1=O
Experimental Properties
- Density: 1.162±0.06 g/cm3(Predicted)
- pka: 8.52±0.20(Predicted)
1,6,12,17,23,28,34,39-Octaazacyclotetratetracontane-2,5,13,16,24,27,35,38-octone,1,12,23,34-tetrahydroxy- Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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